Cas no 65751-34-0 ((6a,11b,16a,17a)-6,9-Difluoro-11-hydroxy-16,17-(1-methylethylidene)bis(oxy)-3-oxoandrosta-1,4-diene-17-carboxylic Acid)

• Product Name: (6a,11b,16a,17a)-6,9-Difluoro-11-hydroxy-16,17-(1-methylethylidene)bis(oxy)-3-oxoandrosta-1,4-diene-17-carboxylic Acid
• CAS No: 65751-34-0
• MF: C₂₃H₂₈F₂O₆
• MW: 438.461634635925
• CID: 1062879
• PubChem ID: 14442538
• Update Time: 2025-04-20

(6a,11b,16a,17a)-6,9-Difluoro-11-hydroxy-16,17-(1-methylethylidene)bis(oxy)-3-oxoandrosta-1,4-diene-17-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (6α,11β,16α,17α)-6,9-Difluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-3-oxoandrosta-1,4-diene-17-carboxylic Acid
• (6α,11β,16α,17α)-6,9-Difluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-3-oxoandrosta-1,4-dien
• Fluocinolone acetonide 17beta-carboxylic acid
• Androsta-1,4-diene-17-carboxylic acid, 6,9-difluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-3-oxo-, (6a,11ss,16a,17a)-; 6a,9-Difluoro-11ss-hydroxy-16a,17-(1-methylethylidenedioxy)-3-oxoandrosta-1,4-diene-17ss-carboxylic Acid
• (6alpha,11beta,16alpha,17alpha)-6,9-Difluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-3-oxoandrosta-1,4-diene-17-carboxylic Acid
• ANDROSTA-1,4-DIENE-17-CARBOXYLIC ACID, 6,9-DIFLUORO-11-HYDROXY-16,17-((1-METHYLETHYLIDENE)BIS(OXY))-3-OXO-, (6.ALPHA.,11.BETA.,16.ALPHA.,17.ALPHA.)-
• (6alpha,11beta,16alpha,17alpha)-6,9-Difluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-3-oxoandrosta-1,4-dien
• Androsta-1,4-diene-17-carboxylic acid, 6,9-difluoro-11-hydroxy-16,17-((1-methylethylidene)bis(oxy))-3-oxo-, (6alpha,11beta,16alpha,17alpha)-
• Q27274498
• (1S,2S,4R,8S,9S,11S,12R,13S,19S)-12,19-difluoro-11-hydroxy-6,6,9,13-tetramethyl-16-oxo-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-14,17-diene-8-carboxylic acid
• B89MRW2X77
• 65751-34-0
• FLUOCINOLONE ACETONIDE IMPURITY B [EP IMPURITY]
• UNII-B89MRW2X77
• DTXSID40215959
• FLUOCINOLONE ACETONIDE 17.BETA.-CARBOXYLIC ACID
• 6alpha,9-Difluoro-11beta-hydroxy-16alpha,17-(1-methylethylidenedioxy)-3-oxoandrosta-1,4-diene-17beta-carboxylic acid
• SCHEMBL7899994
• Fluocinolone Acetonide EP Impurity B
• Fluocinolone acetonide impurity B [EP]
• (6a,11b,16a,17a)-6,9-Difluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-3-oxoandrosta-1,4-diene-17-carboxylic Acid
• (6a,11b,16a,17a)-6,9-Difluoro-11-hydroxy-16,17-(1-methylethylidene)bis(oxy)-3-oxoandrosta-1,4-diene-17-carboxylic Acid

• Inchi： 1S/C23H28F2O6/c1-19(2)30-17-9-12-13-8-15(24)14-7-11(26)5-6-20(14,3)22(13,25)16(27)10-21(12,4)23(17,31-19)18(28)29/h5-7,12-13,15-17,27H,8-10H2,1-4H3,(H,28,29)/t12-,13-,15-,16-,17+,20-,21-,22-,23-/m0/s1
• InChI Key： NURGGCFNQHBYEW-QXWOZTMISA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3[C@H](C[C@H]1[C@@H]1C[C@@H]3[C@](C(=O)O)([C@@]1(C)C[C@@H]2O)OC(C)(C)O3)F)=O)C

Computed Properties

• Exact Mass: 438.18539493g/mol
• Monoisotopic Mass: 438.18539493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 1
• Complexity: 944
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: >271oC (dec.)
• Boiling Point: 576.0±50.0 °C at 760 mmHg
• Flash Point: 302.2±30.1 °C
• Solubility: DMSO (Slightly), Methanol (Slightly)
• Vapor Pressure: 0.0±3.6 mmHg at 25°C

(6a,11b,16a,17a)-6,9-Difluoro-11-hydroxy-16,17-(1-methylethylidene)bis(oxy)-3-oxoandrosta-1,4-diene-17-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids